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Compound of Interest

3-Fluorophenmetrazine
Compound Name:
Hydrochloride

Cat. No.: B579849

Get Quote

Technical Monograph: 3-Fluorophenmetrazine
(3-FPM) Hydrochloride[1]
Executive Summary

3-Fluorophenmetrazine (3-FPM) Hydrochloride is a synthetic phenylmorpholine derivative and

a regioisomer of the anorectic agent phenmetrazine. Unlike its parent compound, which is
controlled globally, 3-FPM occupies a complex legal and pharmacological niche as a "New
Psychoactive Substance” (NPS) and research chemical.

This guide provides a definitive technical reference for 3-FPM HCI, synthesizing
physicochemical constants, validated synthetic pathways, and pharmacological mechanisms. It
addresses the critical analytical challenge of distinguishing 3-FPM from its ortho- (2-FPM) and
para- (4-FPM) isomers, offering a self-validating protocol for forensic identification.

Chemical Identity & Constants

The following data establishes the precise chemical identity of the hydrochloride salt, distinct
from the free base often cited in general literature.
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Data

Common Name

3-Fluorophenmetrazine Hydrochloride

Synonyms

3-FPM HCI; PAL-593 HCI; 3-Fluoro-PM

IUPAC Name

2-(3-fluorophenyl)-3-methylmorpholine
hydrochloride

CAS Number (HCI)

1803562-83-5

CAS Number (Base)

1350768-28-3

Molecular Formula

C11H14aFNOJ1][2][3][4] * HCI

Molecular Weight

231.69 g/mol (Salt); 195.23 g/mol (Base)

SMILES (Salt)

CC1C(OCCN1)C2=CC(=CC=C2)F.CI

InChl Key

MHJIBXKFIJWSBWRE-UHFFFAOYSA-N

Physicochemical Profile

Understanding the physical behavior of 3-FPM HCl is prerequisite for experimental design,

particularly in formulation and stock solution preparation.

Physical Properties Table
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Property Value Notes

Hygroscopic nature observed

Appearance White crystalline powder )
in some batches.
] ] Sharp melting range indicates
Melting Point 233 -236 °C ) )
high purity of the HCI salt form.
- High solubility typical of amine
Solubility (Water) Soluble )
hydrochlorides.
B Confirmed by analytical
Solubility (MeOH) ~1.0 mg/mL
reference standards.[3]
- Suitable for biological assay
Solubility (DMSO) Soluble )
stock solutions.
) Basic secondary amine;
pKa (Predicted) 8.43 £ 0.60 ) )
protonated at physiological pH.
uv Lack of conjugation limits UV

Not determined
utility; MS/NMR preferred.

Stability & Storage

e Solid State: Stable for >2 years at -20°C when protected from moisture.

e Solution: Methanolic solutions are stable for weeks at -20°C. Aqueous solutions should be
prepared fresh to prevent hydrolysis or oxidation of the morpholine ring over extended
periods.

Synthesis & Manufacturing Workflow

The synthesis of 3-FPM follows a classic halogenation-cyclization route adapted from
phenmetrazine production. This pathway determines the stereochemistry (trans-configuration
predominates) and impurity profile.

Synthetic Pathway Logic
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The process begins with the bromination of the propiophenone precursor, followed by
nucleophilic substitution with ethanolamine.[2] The critical step is the acid-catalyzed cyclization,

which closes the morpholine ring.

Bromination Substitution Reduction (NaBH4)

(Br2, DEM) .| ¢.Bromo-3-fluoropropiophenone [—ENANOIAMING) g | g ajcohol Intermediate & Oyelization (H2504 3-FPM (Racemic)

1-(3-fluorophenyl)propan-1-one

Figure 1: Synthetic Route for 3-Fluorophenmetrazine

Click to download full resolution via product page

Figure 1: The step-by-step synthetic transformation from the propiophenone precursor to the

final morpholine ring structure.[2]

Pharmacology: Mechanism of Action[7]

3-FPM acts primarily as a substrate-type releasing agent for monoamines. Unlike simple
reuptake inhibitors (e.g., cocaine), 3-FPM enters the presynaptic neuron via the transporter and
triggers the reverse transport of neurotransmitters into the synaptic cleft.

Transporter Selectivity

e Norepinephrine (NET): High potency (EC50 = 30 nM). Primary driver of sympathomimetic
effects.

o Dopamine (DAT): High potency (EC50 = 43 nM). Driver of reinforcing/euphoric effects.

o Serotonin (SERT): Negligible activity (EC50 > 2500 nM). Low serotonergic activity
distinguishes it from entactogens like MDMA.
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3-FPM Molecule

High Affinity Substrate |High Affinity Substrate Low Affinity

Dopamine Transporter Norepinephrine Transporter Serotonin Transporter
(DAT) (NET) (SERT)
|
|
Dopamine Release Norepinephrine Release Negligible Release
(EC50 ~43 nM) (EC50 ~30 nM) (EC50 >2500 nM)

Figure 2: Monoamine Transporter Selectivity Profile

Click to download full resolution via product page

Figure 2: 3-FPM exhibits high selectivity for catecholamine release (DA/NE) with minimal
serotonergic impact.

Analytical Characterization: Self-Validating Protocol

Objective: Distinguish 3-FPM from its positional isomers (2-FPM and 4-FPM). Challenge:
Isomers share identical molecular weight (195.23 base) and similar fragmentation patterns.
Solution: A standardized GC-MS protocol relying on retention time indices and specific ion
ratios.

GC-MS Protocol (Differentiation)

This protocol validates the identity of the substance by comparing relative retention times
(RRT).

o Sample Preparation: Dissolve 5 mg of sample in 1 mL Methanol. If analyzing biological
matrix, perform Liquid-Liquid Extraction (LLE) with chlorobutane at pH 10.

e |nstrument Parameters:

o Column: HP-5MS (30m x 0.25mm x 0.25um) or equivalent.[5]
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o Carrier Gas: Helium @ 1 mL/min.

o Temp Program: 80°C (1 min) —» 20°C/min — 280°C (hold 5 min).

o Data Interpretation (Differentiation Matrix):

Retention Time

Isomer . Key lons (m/z) Distinction Note
(Relative)
Fastest Elution (T - Elutes significantly
2-FPM _ 71, 109, 195 _
1.2 min) earlier than 3-FPM.

] Often co-elutes;
Intermediate (T - 0.4 ] o
4-FPM in) 71, 109, 195 requires optimized
min
ramp.

) Base peak 71 is
Slowest Elution ) )
3-FPM 71 (Base), 109, 195 dominant (morpholine
(Reference T) ing)
ring).

Validation Check: If the peak elutes after the known 4-FPM standard or shows a split peak with
4-FPM, the sample is confirmed as the 3-isomer. The m/z 71 ion (C4H8N+) is characteristic of
the morpholine ring cleavage.

Handling & Safety Data
Hazard Classification (GHS):

» Signal Word: Warning

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[6][7]

o

H315: Causes skin irritation.[6]

[e]

H319: Causes serious eye irritation.[6]

(¢]

H335: May cause respiratory irritation.[6]
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Precautionary Measures: Researchers must utilize a fume hood for all powder handling to
prevent inhalation. Nitrile gloves and safety glasses are mandatory. In case of spill, neutralize
with dilute acid and absorb with inert material.

References

e McLaughlin, G., et al. (2017).[5] Test purchase, synthesis and characterization of 3-
fluorophenmetrazine (3-FPM) and differentiation from its ortho- and para-substituted
isomers. Drug Testing and Analysis, 9(3), 369-377.[8] Retrieved from [Link]

o World Health Organization (WHO). (2020). Critical Review Report: 3-Fluorophenmetrazine.
Expert Committee on Drug Dependence.[2] Retrieved from [Link]

» Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2017). Monograph:
3-Fluorophenmetrazine. Retrieved from [Link]

e Mayer, F. P., et al. (2018). Fluorinated phenmetrazine "legal highs" act as substrates for high-
affinity monoamine transporters of the SLC6 family. Neuropharmacology, 134, 149-157.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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